Cas no 886763-07-1 (2-Methyl-4-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-Methyl-4-(trifluoromethoxy)benzaldehyde
• CAS No: 886763-07-1
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD07368717
• CID: 1029223
• PubChem ID: 2783304
• Update Time: 2025-05-25

2-Methyl-4-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(trifluoromethoxy)benzaldehyde
• MFCD07368717
• CS-0084287
• AKOS022171917
• EN300-7388159
• PS-8140
• 886763-07-1
• 2-Methyl-4-trifluoromethoxy-benzaldehyde
• SB85364
• D74491
• DTXSID30382568
• Z1160902380
• SCHEMBL1221345

• MDL： MFCD07368717
• Inchi： 1S/C9H7F3O2/c1-6-4-8(14-9(10,11)12)3-2-7(6)5-13/h2-5H,1H3
• InChI Key： JTPTUKVDAYQHMZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C=O)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Refractive Index: 1.4690
• Sensitiveness: Air Sensitive

2-Methyl-4-(trifluoromethoxy)benzaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Methyl-4-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 2-Methyl-4-(trifluoromethoxy)benzaldehyde (CAS No. 886763-07-1)

2-Methyl-4-(trifluoromethoxy)benzaldehyde (CAS No. 886763-07-1) is a specialized aromatic aldehyde widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique trifluoromethoxy group enhances lipophilicity and metabolic stability, making it a valuable building block in drug discovery. The compound's methyl-substituted benzaldehyde structure offers versatility in organic transformations, particularly in cross-coupling reactions and heterocycle formation. Researchers increasingly focus on its applications in fluorinated compound synthesis, aligning with the growing demand for fluorine-containing pharmaceuticals that exhibit improved bioavailability and target selectivity.

In recent years, the scientific community has shown heightened interest in CAS 886763-07-1 due to its role in developing next-generation crop protection agents. The trifluoromethoxy moiety contributes to pesticidal activity by disrupting insect nervous systems, addressing global concerns about food security and sustainable agriculture. Environmental compatibility studies of 2-methyl-4-(trifluoromethoxy)benzaldehyde derivatives have become a hot topic, with particular attention to their degradation pathways and ecological impact. This aligns with the green chemistry movement and the pharmaceutical industry's push toward more eco-friendly synthetic routes.

The synthesis of 2-Methyl-4-(trifluoromethoxy)benzaldehyde typically involves Friedel-Crafts acylation or Vilsmeier-Haack formulation of appropriately substituted benzene precursors. Process optimization for CAS 886763-07-1 production has gained attention in chemical engineering circles, especially regarding yield improvement and waste reduction. Analytical characterization employs advanced techniques like HPLC purity analysis, GC-MS identification, and NMR structural confirmation, which are frequently searched topics among quality control professionals. The compound's crystalline form and solubility profile make it particularly suitable for high-throughput screening applications in drug development pipelines.

Emerging applications of 2-methyl-4-(trifluoromethoxy)benzaldehyde extend to electronic materials, where its derivatives serve as precursors for organic semiconductors and liquid crystal displays. The fluorinated aromatic aldehyde structure contributes to desired electronic properties while maintaining thermal stability. Material scientists are investigating its incorporation into metal-organic frameworks (MOFs) for gas storage applications, responding to energy sector demands for improved hydrogen storage solutions. These interdisciplinary applications demonstrate the compound's significance beyond traditional chemical synthesis.

Regulatory aspects of CAS 886763-07-1 compliance have become increasingly important, with particular focus on REACH registration requirements and GMP manufacturing standards. The pharmaceutical industry's emphasis on quality by design (QbD) principles has driven improvements in the specification setting for this intermediate. Stability studies of 2-methyl-4-(trifluoromethoxy)benzaldehyde under various storage conditions provide valuable data for supply chain optimization, a critical consideration in post-pandemic global chemical logistics.

Recent patent literature reveals growing intellectual property activity surrounding 2-Methyl-4-(trifluoromethoxy)benzaldehyde derivatives, particularly in antiviral and anticancer applications. The COVID-19 pandemic has accelerated research into fluorinated compounds as potential protease inhibitors, with this aldehyde serving as a key synthetic intermediate. Computational chemistry studies utilizing molecular docking simulations frequently employ its derivatives as test cases, reflecting broader trends in computer-aided drug design methodologies.

The global market for 886763-07-1 has seen steady growth, driven by expanding contract manufacturing opportunities in Asia and increased demand for custom synthesis services. Price trends for this high-purity chemical intermediate reflect the broader specialty chemicals market dynamics, with supply chain professionals monitoring raw material availability for its production. Industry analysts project particular growth in its application for bioconjugation chemistry, where its aldehyde functionality enables selective protein modification – a technique crucial for developing antibody-drug conjugates and diagnostic reagents.

Academic investigations into 2-methyl-4-(trifluoromethoxy)benzaldehyde have expanded to include its potential in asymmetric catalysis and organocatalysis. The compound's chiral derivatives show promise as ligands in transition metal-catalyzed reactions, addressing synthetic chemistry's ongoing need for enantioselective methodologies. These developments coincide with the pharmaceutical industry's push toward chiral switch strategies, where single-enantiomer drugs offer clinical advantages over racemic mixtures.

Environmental fate studies of 2-Methyl-4-(trifluoromethoxy)benzaldehyde have gained prominence in response to increased regulatory scrutiny of persistent organic pollutants. Research into its biodegradation pathways and ecotoxicological profile helps establish proper handling protocols and waste management procedures. These studies frequently appear in green chemistry literature and align with the United Nations Sustainable Development Goals, particularly those concerning responsible consumption and industrial innovation.

Future research directions for CAS 886763-07-1 likely include exploration of its photophysical properties for optoelectronic applications and further development of continuous flow chemistry processes for its production. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering. As synthetic methodologies evolve and analytical techniques advance, 2-methyl-4-(trifluoromethoxy)benzaldehyde will undoubtedly remain an important tool for researchers addressing complex challenges in health, agriculture, and technology.